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Compound of Interest

Compound Name: 3-Thiopheneacetyl chloride

Cat. No.: B171876

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, safety information, and synthetic protocols related to 3-Thiopheneacetyl chloride.
This compound serves as a valuable reagent in organic synthesis, particularly in the
introduction of the 3-thienylacetyl moiety into various molecular scaffolds.

Core Properties

3-Thiopheneacetyl chloride is a reactive acyl chloride featuring a thiophene ring substituted
at the 3-position. Its chemical structure and key identifiers are summarized below.

Identifier Value

Chemical Name 2-(Thiophen-3-yl)acetyl chloride

Synonyms 3—Thi.enylacetyl chloride, Thiophen-3-yl-acetyl
chloride

CAS Number 13781-65-2

Molecular Formula CeHsCIOS

Molecular Weight 160.62 g/mol

Canonical SMILES C1=CSC=C1CC(=0)CI[1]
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Physical and Chemical Properties

Experimental data for some physical properties of 3-Thiopheneacetyl chloride are not widely
available in public databases. The following table includes predicted and calculated values to
provide an estimate of its characteristics.

Property Value Source
Boiling Point 227.4 £ 23.0 °C at 760 mmHg Predicted
Refractive Index 1.563 Predicted
Polar Surface Area (PSA) 45.31 A2 Calculated[1]
LogP 2.056 Calculated[1]
Hydrogen Bond Donor Count 0 Calculated[1]
Hydrogen Bond Acceptor

Count 2 Calculated[1]
Rotatable Bond Count 2 Calculated[1]
Exact Mass 159.9749636 Calculated[1]

Note: Experimental verification of predicted values is recommended.

Safety and Handling

3-Thiopheneacetyl chloride is classified as a corrosive substance and requires careful
handling in a laboratory setting.

GHS Hazard Classification:
» Pictogram:

waalt text
 Signal Word:Danger[2]

o Hazard Statement: H314 - Causes severe skin burns and eye damage|2].
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Precautionary Statements:

e P260: Do not breathe dust/fume/gas/mist/vapours/spray[2].

e P264: Wash skin thoroughly after handling[2].

o P280: Wear protective gloves/protective clothing/eye protection/face protection[2].
e P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting[2].

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower[2].

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing[2].

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing[2].

e P310: Immediately call a POISON CENTER/doctor[2].
o P405: Store locked up[2].
» P501: Dispose of contents/container to an approved waste disposal plant[2].

Due to its reactivity, 3-Thiopheneacetyl chloride should be stored in a cool, dry, and well-
ventilated area, away from moisture and incompatible substances such as strong bases and
oxidizing agents.

Spectroscopic Data

Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 3-
Thiopheneacetyl chloride (CAS 13781-65-2) is not readily available in the public domain.
Researchers are advised to perform their own analytical characterization upon synthesis or
acquisition.

Experimental Protocols
Synthesis of 3-Thiopheneacetyl chloride
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3-Thiopheneacetyl chloride is typically synthesized from its corresponding carboxylic acid, 3-
thiopheneacetic acid, by reaction with a chlorinating agent. A common and effective method
involves the use of oxalyl chloride with a catalytic amount of N,N-dimethylformamide (DMF).

General Procedure:

e To a solution of 3-thiopheneacetic acid (1.0 equivalent) in an anhydrous solvent such as
dichloromethane or tetrahydrofuran, add a catalytic amount of N,N-dimethylformamide (a few
drops)[2].

e Cool the mixture in an ice bath (0 °C).
e Slowly add oxalyl chloride (approximately 1.1 to 1.5 equivalents) to the stirred solution[2].

 After the addition is complete, remove the ice bath and allow the reaction mixture to warm to
room temperature.

 Stir the reaction for 2-3 hours at room temperature. The reaction progress can be monitored
by the cessation of gas evolution (HCIl and CO)[2].

¢ Once the reaction is complete, carefully remove the solvent and excess oxalyl chloride under
reduced pressure.

e The resulting crude 3-thiopheneacetyl chloride can be used directly for subsequent
reactions or purified by vacuum distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 3-Thiopheneacetyl Chloride (CAS
Number 13781-65-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b171876#3-thiopheneacetyl-chloride-cas-number-
13781-65-2-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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